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Cat. No.: B6289728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ring-closing metathesis (RCM) is a powerful and versatile tool in organic synthesis for the

formation of cyclic olefins, a structural motif prevalent in numerous natural products and

pharmacologically active compounds.[1] The development of well-defined ruthenium-based

catalysts, such as the second-generation Grubbs catalysts, has significantly expanded the

scope and functional group tolerance of this transformation.[2][3] StickyCat Cl is a modern,

second-generation, water-soluble Grubbs-type catalyst distinguished by a quaternary

ammonium tag on its N-heterocyclic carbene (NHC) ligand. This unique feature renders it

insoluble in many organic solvents, facilitating straightforward removal of the ruthenium catalyst

from the reaction mixture post-synthesis, a critical consideration in pharmaceutical

development.[4][5]

These application notes provide a standard protocol for conducting ring-closing metathesis

reactions using StickyCat Cl, covering both aqueous and organic solvent systems. It also

includes a summary of representative reaction conditions and yields for various substrates.

Catalyst Information
Product Name: StickyCat Cl

Chemical Formula: C₃₅H₄₈Cl₃N₃ORu
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Molecular Weight: 734.20 g/mol

Appearance: Green powder

Key Features: Water-soluble, insoluble in many organic solvents, high stability allowing for

handling in air.[5]

Storage: For long-term storage (>1 week), it is recommended to store under an inert gas

atmosphere at 2-8 °C. For short-term storage (<1 week), it can be kept under an inert gas at

ambient temperature.

Experimental Protocols
Protocol 1: Ring-Closing Metathesis in an Organic
Solvent (Dichloromethane)
This protocol is suitable for substrates that are soluble in dichloromethane (DCM). The catalyst,

being insoluble, acts as a heterogeneous catalyst and can be easily filtered off after the

reaction.

Materials:

Diene substrate

StickyCat Cl

Dichloromethane (DCM), anhydrous

Schlenk flask or a round-bottom flask with a condenser and septum

Inert gas supply (Argon or Nitrogen)

Magnetic stirrer and stir bar

Heating mantle or oil bath

Filtration apparatus (e.g., Büchner funnel with filter paper or a fritted glass filter)
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Rotary evaporator

Procedure:

Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add the diene

substrate.

Solvent Addition: Under an inert atmosphere, add anhydrous dichloromethane to dissolve

the substrate. The typical concentration is 0.05 M.

Catalyst Addition: Weigh the required amount of StickyCat Cl (typically 1 mol %) and add it

to the reaction mixture.

Reaction Conditions: Stir the reaction mixture at 40 °C.

Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Work-up and Purification:

Upon completion, allow the reaction mixture to cool to room temperature.

Filter the mixture to remove the insoluble StickyCat Cl catalyst.

Wash the collected catalyst with a small amount of fresh DCM.

Combine the filtrate and washings.

Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

The crude product can be further purified by column chromatography on silica gel if

necessary.

Protocol 2: Ring-Closing Metathesis in an Aqueous
Medium
This protocol is designed for water-soluble diene substrates. The catalyst is soluble in water,

and the product may be extracted with an organic solvent.
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Materials:

Water-soluble diene substrate

StickyCat Cl

Degassed, deionized water

Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Reaction vessel (e.g., round-bottom flask with a condenser)

Inert gas supply (Argon or Nitrogen)

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Rotary evaporator

Procedure:

Reaction Setup: In a reaction vessel equipped with a magnetic stir bar and under an inert

atmosphere, dissolve the water-soluble diene substrate in degassed, deionized water.

Catalyst Addition: Add StickyCat Cl (typically 1-5 mol %) to the solution.

Reaction Conditions: Stir the reaction mixture at the desired temperature (e.g., room

temperature to 40 °C).

Monitoring the Reaction: Monitor the reaction progress using appropriate analytical

techniques such as NMR spectroscopy or LC-MS.

Work-up and Purification:
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After the reaction is complete, cool the mixture to room temperature.

Extract the product from the aqueous solution using a suitable organic solvent (e.g., ethyl

acetate or dichloromethane) multiple times.

Combine the organic extracts.

To remove residual ruthenium from the organic phase, a wash with a dilute aqueous

solution of an isocyanide scavenger can be performed, followed by a water wash.

Dry the combined organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Filter off the drying agent.

Remove the solvent under reduced pressure to yield the crude product.

Further purification can be achieved by column chromatography if needed.

Data Presentation
The following table summarizes the results for the ring-closing metathesis of various diene

substrates using ammonium-tagged ruthenium catalysts, including StickyCat Cl (referred to as

complex 15a in the source).
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Entry
Substra
te

Catalyst
(mol %)

Solvent
Temp.
(°C)

Time (h)
Yield
(%)

Referen
ce

1

N,N-

diallyl-p-

toluenes

ulfonami

de

1 DCM 40 2 >98 [6]

2

Diethyl

diallylmal

onate

1 DCM 40 2 >98 [6]

3

O-allyl-N-

tosyl-L-

tyrosine

methyl

ester

1 DCM 40 2 >98 [6]

4

Water-

soluble

diene 16

1 H₂O 40 2 89 [6]

5

Water-

soluble

diene 20

5 H₂O 40 2 75 [6]

Note: The specific structures for water-soluble dienes 16 and 20 can be found in the cited

reference.

Mandatory Visualization
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Experimental Workflow for RCM using StickyCat Cl

Organic Solvent (e.g., DCM) Aqueous Medium

Dissolve diene substrate in anhydrous DCM

Add StickyCat Cl (1 mol %)

Heat at 40 °C and stir

Monitor reaction (TLC/GC-MS)

Cool to room temperature

Filter to remove catalyst

Evaporate solvent

Purify product (Column Chromatography)

Dissolve water-soluble diene in degassed H₂O

Add StickyCat Cl (1-5 mol %)

Stir at desired temperature

Monitor reaction (NMR/LC-MS)

Cool to room temperature

Extract product with organic solvent

Wash organic phase

Dry and evaporate solvent

Purify product (Column Chromatography)

Click to download full resolution via product page

Caption: Workflow for RCM with StickyCat Cl.
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Catalytic Cycle of Grubbs-Type Catalysts in RCM

[Ru]=CH-R (Active Catalyst)

Diene Substrate

[2+2] Cycloaddition

Ruthenacyclobutane Intermediate

New Ruthenium Carbene

Retro [2+2] Cycloaddition

Ethylene (byproduct)

Release

Intramolecular [2+2] Cycloaddition & Retro [2+2]

Cyclic Olefin Product

Release

Click to download full resolution via product page

Caption: Chauvin mechanism for RCM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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